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Compound of Interest

Compound Name: 2,2-Dimethylsuccinic anhydride

Cat. No.: B094382 Get Quote

Technical Support Center: 2,2-Dimethylsuccinic
Anhydride
This guide provides comprehensive safety and handling information for researchers, scientists,

and drug development professionals working with 2,2-Dimethylsuccinic anhydride.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,2-Dimethylsuccinic anhydride?

A1: 2,2-Dimethylsuccinic anhydride is classified as a hazardous chemical. The primary

hazards include skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3]

[4] It is important to handle this compound with appropriate personal protective equipment in a

well-ventilated area.

Q2: What personal protective equipment (PPE) is required when handling 2,2-
Dimethylsuccinic anhydride?

A2: When handling 2,2-Dimethylsuccinic anhydride, it is essential to wear a lab coat,

chemical safety goggles that meet EU or US standards, and appropriate protective gloves.[1][2]

[5] If there is a risk of generating dust, a NIOSH-approved dust mask or respirator should be

used.[6]

Q3: How should 2,2-Dimethylsuccinic anhydride be stored?
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A3: Store the compound in a tightly closed container in a cool, dry, and well-ventilated place.[1]

[2][5] It should be kept away from incompatible materials such as acids, bases, and strong

oxidizing agents.[1]

Q4: How should I dispose of 2,2-Dimethylsuccinic anhydride waste?

A4: All waste, including the chemical and any contaminated materials, must be handled in

accordance with local, state, and federal regulations. It is recommended to use a licensed

professional waste disposal service. Do not allow the product to enter drains.[1][2][5][7]

Hazard Summary
The following table summarizes the hazard classifications for 2,2-Dimethylsuccinic anhydride
according to the Globally Harmonized System (GHS).

Hazard Class GHS Category Signal Word Hazard Statement

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation[1][2][3]

Serious Eye

Damage/Eye Irritation
Category 2 Warning

H319: Causes serious

eye irritation[1][2][3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Warning

H335: May cause

respiratory irritation[1]

[3][4]

Physical and Chemical Properties
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Property Value

Molecular Formula C₆H₈O₃[3][8]

Molecular Weight 128.13 g/mol [3][8]

Form Solid

Melting Point 29-31 °C

Boiling Point 219-220 °C

Density 1.135 g/mL at 25 °C

Flash Point 108 °C (226.4 °F) - closed cup

Troubleshooting Guides
First Aid for Accidental Exposure
Immediate and appropriate first aid is crucial in the event of an accidental exposure. The

following sections detail the steps to take for different routes of exposure.

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, making

sure to also rinse under the eyelids.[1] Remove contact lenses if present and easy to do.[2]

Seek immediate medical attention.[1][2]

Skin Contact: Wash the affected area immediately with soap and plenty of water while

removing all contaminated clothing and shoes.[1] If skin irritation occurs, seek medical

advice.[2] Contaminated clothing should be washed before reuse.[2]

Inhalation: Move the individual to fresh air and keep them at rest in a position comfortable for

breathing.[1][2] If the person is not breathing, give artificial respiration.[1] If respiratory

symptoms persist, call a poison center or physician.[1]

Ingestion: Clean the mouth with water and seek medical attention.[1] Do not induce vomiting.

[9]
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First Aid Response for 2,2-Dimethylsuccinic Anhydride Exposure

Exposure Type

Immediate Action

Medical Follow-up

Exposure Occurs

Skin ContactEye Contact Inhalation Ingestion

Wash with soap and water
for at least 15 minutes.

Remove contaminated clothing.

Rinse with water
for at least 15 minutes.

Remove contact lenses.

Move to fresh air.
Keep at rest.

Rinse mouth with water.
Do NOT induce vomiting.

Seek medical attention if
irritation persists or worsens.

Seek immediate
medical attention. Seek medical attention.

Click to download full resolution via product page

Caption: Workflow for responding to accidental exposure.

Spill Response Procedures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Immediate Actions:

Alert personnel in the area and evacuate if necessary.[10]

If the substance is flammable, eliminate all ignition sources.[7][11]

Ensure the area is well-ventilated.[7]

Cleanup for a Small Spill:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b094382?utm_src=pdf-body-img
https://ehs.fiu.edu/_assets/docs/environmental-compliance/spill-response-procedure.pdf
https://datasheets.scbt.com/sc-251075.pdf
https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://datasheets.scbt.com/sc-251075.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Don the appropriate personal protective equipment (PPE), including gloves, goggles, and

a lab coat.[10][11]

Use dry cleanup procedures to avoid generating dust.[7]

Carefully sweep or shovel the spilled material into a suitable, labeled container for

disposal.[1]

Wash the spill area with soap and water once the solid material has been removed.[7]

Cleanup for a Large Spill:

For large spills, evacuate the area immediately and contact your institution's

environmental health and safety office or emergency responders.[10]
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Spill Response Procedure

Spill Detected

Assess Spill Size

Small Spill

< 100g

Large Spill

> 100g

Don Appropriate PPE Evacuate Area

Contain Spill &
Avoid Dust Generation

Sweep solid into a
labeled waste container

Clean spill area
with soap and water

Dispose of waste through
licensed service

Alert Emergency
Responders

Click to download full resolution via product page

Caption: Logical steps for spill response.
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Experimental Protocols
Protocol: Safe Handling of Solid 2,2-Dimethylsuccinic
Anhydride
This protocol provides general steps for the safe handling of 2,2-Dimethylsuccinic anhydride
powder in a laboratory setting.

Preparation and Precautions:

Before beginning work, thoroughly review the Safety Data Sheet (SDS) for 2,2-
Dimethylsuccinic anhydride.[5]

Ensure that a safety shower and eyewash station are easily accessible.[1][5]

Put on all required PPE: a lab coat, chemical safety goggles, and nitrile gloves.[5]

Weighing the Compound:

Perform all weighing operations inside a chemical fume hood or a ventilated enclosure to

minimize the risk of dust inhalation.[5]

Use a spatula to carefully transfer the solid from its container to a weighing vessel,

avoiding the creation of dust clouds.[5]

After weighing, securely close the main container.[5]

Solubilization:

Add the desired solvent to the vessel containing the weighed 2,2-Dimethylsuccinic
anhydride.

If necessary, use a vortex mixer or a magnetic stirrer to facilitate dissolution.[5]

If gentle heating is required, perform this step in a well-ventilated area.[5]

Post-Handling and Cleanup:
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Wipe down the spatula and any work surfaces with a damp cloth to remove residual

powder.[5]

Dispose of all contaminated materials, such as weighing paper and gloves, in a

designated chemical waste container.[5]

Thoroughly wash your hands with soap and water after the handling procedure is

complete.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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